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Compound of Interest

Compound Name: 5-Cyano-2-fluorobenzaldehyde

Cat. No.: B133695

5-Cyano-2-fluorobenzaldehyde: A Technical
Safety Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for 5-Cyano-2-
fluorobenzaldehyde (CAS No. 146137-79-3), a key intermediate in pharmaceutical and
agrochemical synthesis. This document consolidates critical safety information, physical and
chemical properties, and handling protocols to ensure safe laboratory practices.

Chemical and Physical Properties

5-Cyano-2-fluorobenzaldehyde is a white to light yellow powder. The following table
summarizes its key physical and chemical properties.
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Property Value Source
--INVALID-LINK--, --INVALID-
Molecular Formula CsH4FNO
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 149.12 g/mol
LINK--
Appearance White to light yellow powder --INVALID-LINK--
Density 1.25 + 0.1 g/cm3 (Predicted) --INVALID-LINK--
Boiling Point 216.5 £+ 20.0 °C (Predicted) --INVALID-LINK--
Flash Point 84.7+21.8°C --INVALID-LINK--
Purity = 98% (GC) --INVALID-LINK--

Hazard Identification and Safety Information

5-Cyano-2-fluorobenzaldehyde is classified as an irritant and corrosive substance.[1] The

following tables outline its GHS classification and associated precautionary statements.

~HS H | Classificati

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin
) o ] ) H315: Causes
Corrosion/Irritatio 2 Irritant Warning o
skin irritation
n
Serious Eye H318: Causes
Damage/Eye 1 Corrosive Danger serious eye
Irritation damage
Specific Target
- H335: May
Organ Toxicity ] ) )
] Irritant Warning cause respiratory
(Single S
irritation
Exposure)
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Source: Aggregated GHS information from notifications to the ECHA C&L Inventory.[1][2]

Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective gloves/eye
P280 p 9 ) Y
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Immediately call a POISON

P310 o
CENTER or doctor/physician.

Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly

closed.
P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Source: Aggregated GHS information from notifications to the ECHA C&L Inventory.[1][2]
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Toxicological Information

Detailed quantitative toxicological data such as LD50 or LC50 values for 5-Cyano-2-
fluorobenzaldehyde are not readily available in the public domain. The hazard assessment is
primarily based on aggregated data from suppliers and databases like the ECHA C&L
Inventory. The primary toxicological concerns are its corrosive effects on the eyes and irritant
effects on the skin and respiratory system.

Experimental Protocols

Specific experimental safety studies for 5-Cyano-2-fluorobenzaldehyde are not publicly
available. However, the hazard classifications suggest that standard methodologies, such as
those outlined by the Organisation for Economic Co-operation and Development (OECD), were
likely used to determine the irritant and corrosive properties.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion This test involves the application
of the substance to the skin of a laboratory animal (typically a rabbit) for a set period. The skin
Is then observed for signs of erythema (redness) and edema (swelling) at specific intervals.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion For this test, the substance is applied
to the eye of an animal subject. The eye is then examined for damage to the cornea, iris, and
conjunctiva at specified time points to assess the extent and reversibility of any lesions.

Accidental Release and Disposal Workflow

In the event of a spill, a systematic approach is crucial to ensure safety and minimize
environmental contamination. The following diagram outlines a logical workflow for handling an
accidental release of 5-Cyano-2-fluorobenzaldehyde.
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Spill of 5-Cyano-2-

fluorobenzaldehyde Detected

Assess the Spill
(Quantity, Location, Risks)

'

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Collect material into a sealed container)

Decontaminate the Area
(Wash with appropriate solvent/water)

Dispose of Waste
(Follow institutional and local regulations)

Report the Incident
(Follow institutional protocols)

:

Spill Response Complete

Click to download full resolution via product page

Spill Response Workflow for 5-Cyano-2-fluorobenzaldehyde.
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Handling and Storage

Handling:
o Handle in a well-ventilated place.[3]

o Wear suitable protective clothing, including chemical-impermeable gloves and safety
goggles.[3]

e Avoid contact with skin and eyes.[3]

e Avoid the formation of dust and aerosols.[3]

» Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]
Storage:

o Store the container tightly closed in a dry, cool, and well-ventilated place.[3]
» Keep away from incompatible materials such as strong oxidizing agents.

e Recommended storage temperature is between 0-8°C.[2]

Conclusion

5-Cyano-2-fluorobenzaldehyde is a valuable research chemical that requires careful handling
due to its irritant and corrosive properties. Researchers and laboratory personnel must adhere
to the safety precautions outlined in this guide and consult the full Safety Data Sheet (SDS)
from their supplier before use. By implementing proper engineering controls, personal
protective equipment, and safe work practices, the risks associated with this compound can be
effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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